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Abstract
Avibactam, a potent β-lactamase inhibitor, plays a crucial role in combating antibiotic

resistance. Its enantiomer, ent-avibactam, possesses the (2R, 5S) stereochemistry. While the

synthesis of avibactam is well-documented, this guide provides a detailed technical overview of

the synthetic pathways to its enantiomer, ent-avibactam sodium. By leveraging

stereoselective enzymatic resolutions and strategic chiral separations, the synthesis of the key

enantiomeric intermediates can be achieved. This document outlines the core synthetic

strategies, provides detailed experimental protocols for key steps, presents quantitative data in

a structured format, and includes visualizations of the synthetic pathways to facilitate a deeper

understanding for researchers in drug discovery and development.

Introduction
Avibactam is a non-β-lactam, diazabicyclooctane β-lactamase inhibitor that has been approved

for clinical use in combination with ceftazidime.[1] Its unique mechanism of action involves

reversible covalent inhibition of a wide range of serine β-lactamases, including class A, C, and

some class D enzymes.[2] The stereochemistry of avibactam is critical for its biological activity.
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The synthesis of its enantiomer, ent-avibactam, which has the opposite stereochemical

configuration at its chiral centers, is of significant interest for structure-activity relationship

(SAR) studies and as a reference standard in analytical methods.

This technical guide focuses on the synthesis of ent-avibactam sodium, the sodium salt of the

(2R, 5S)-enantiomer of avibactam. The synthesis hinges on the preparation of the key chiral

intermediate, (2R, 5S)-5-((benzyloxy)amino)piperidine-2-carboxylate, which can be isolated

from the mother liquor of the avibactam synthesis that employs enzymatic resolution.

Retrosynthetic Analysis
The synthesis of ent-avibactam sodium can be approached via a retrosynthetic strategy

analogous to that of avibactam. The core of the strategy involves the formation of the

diazabicyclooctane ring system from a suitably functionalized piperidine precursor.
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Synthesis of ent-Avibactam Core

(2R,5S)-ethyl 5-((benzyloxy)amino)
piperidine-2-carboxylate

Amidation

(2R,5S)-5-((benzyloxy)amino)
piperidine-2-carboxamide

Cyclization (e.g., triphosgene)

(2R,5S)-6-(benzyloxy)-7-oxo-1,6-
diazabicyclo[3.2.1]octane-2-carboxamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthetic approaches towards avibactam and other diazabicyclooctane β-lactamase
inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Kinetics of Avibactam Inhibition against Class A, C, and D β-Lactamases - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8799853/docs?utm_src=pdf-body-img#synthesis-of-ent-avibactam-sodium-a-comprehensive-technical-guide
https://www.benchchem.com/product/b8799853?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/31956877/
https://pubmed.ncbi.nlm.nih.gov/31956877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784710/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8799853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Synthesis of ent-Avibactam Sodium: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8799853/docs#synthesis-of-ent-avibactam-sodium-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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